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Compound of Interest

Compound Name: 3,5-Dimethoxyisonicotinaldehyde

Cat. No.: B1302960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Dimethoxyisonicotinaldehyde is a heterocyclic aromatic aldehyde. As a derivative of

isonicotinaldehyde, it belongs to the pyridine family of compounds, which are known for their

diverse biological activities. The presence of two methoxy groups on the pyridine ring at

positions 3 and 5 influences the electron density of the aromatic system and the reactivity of

the aldehyde functional group. This compound serves as a valuable intermediate in organic

synthesis, particularly in the development of novel pharmaceutical agents and other bioactive

molecules. Its potential applications are noted in the fields of central nervous system (CNS)

disorders and inflammatory conditions.

Core Molecular Data
A summary of the key quantitative data for 3,5-Dimethoxyisonicotinaldehyde is presented

below. It is important to note that while the molecular weight, formula, and boiling point are

available for the target compound, other specific experimental data such as melting point and

detailed spectral analyses are not readily available in the reviewed literature. For comparative

and illustrative purposes, data for the closely related compound, 3,5-dimethoxybenzaldehyde,

is often more extensively documented.

Table 1: Quantitative Data for 3,5-Dimethoxyisonicotinaldehyde
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Property Value Source

Molecular Weight 167.16 g/mol N/A

Chemical Formula C₈H₉NO₃ N/A

CAS Number 204862-70-4 [1]

Boiling Point 319.6°C N/A

Purity 97% N/A

Experimental Protocols
Detailed experimental protocols for the synthesis of 3,5-Dimethoxyisonicotinaldehyde are

not explicitly available in the public domain. However, general synthetic strategies for related

dimethoxy aromatic aldehydes can be considered as a basis for a potential synthetic route. The

following is a generalized, hypothetical protocol for the synthesis of a dimethoxy aromatic

aldehyde, which could be adapted for 3,5-Dimethoxyisonicotinaldehyde, likely starting from a

corresponding dimethylpyridine precursor.

Hypothetical Synthesis of an Aromatic Aldehyde via Oxidation

Objective: To synthesize an aromatic aldehyde from the corresponding methyl-substituted

aromatic precursor.

Materials:

Substituted methyl-aromatic compound (e.g., 3,5-dimethoxy-4-methylpyridine)

Oxidizing agent (e.g., Selenium dioxide, Manganese dioxide, or Potassium permanganate)

Appropriate solvent (e.g., Dioxane, Dichloromethane, or Toluene)

Quenching agent (e.g., Sodium bisulfite solution)

Extraction solvent (e.g., Ethyl acetate)

Drying agent (e.g., Anhydrous sodium sulfate)
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Procedure:

The starting methyl-aromatic compound is dissolved in a suitable solvent in a round-bottom

flask equipped with a reflux condenser and a magnetic stirrer.

The oxidizing agent is added portion-wise to the stirred solution.

The reaction mixture is heated to reflux for a specified period, and the progress of the

reaction is monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

The mixture is filtered to remove any solid residues.

The filtrate is washed with a quenching agent and then with brine.

The organic layer is separated, dried over an anhydrous drying agent, and the solvent is

removed under reduced pressure to yield the crude product.

The crude aldehyde is then purified by a suitable method, such as column chromatography

or recrystallization.

Spectroscopic Analysis Workflow
The structural confirmation of a synthesized compound like 3,5-
Dimethoxyisonicotinaldehyde would follow a standard analytical workflow. This involves a

combination of spectroscopic techniques to elucidate the molecular structure and confirm its

purity.
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Caption: General workflow for the synthesis and spectroscopic analysis of a chemical

compound.

Biological Activity and Signaling Pathways
While it is mentioned that 3,5-Dimethoxyisonicotinaldehyde is utilized in the development of

bioactive molecules for CNS disorders and inflammatory conditions, specific details on its

biological targets and the signaling pathways it may modulate are not available in the current

literature. Research in this area would likely involve screening the compound against a panel of

receptors, enzymes, and other biological targets relevant to these disease areas. A generalized

workflow for such a preliminary biological evaluation is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1302960?utm_src=pdf-body-img
https://www.benchchem.com/product/b1302960?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Screening

Lead Identification

Preclinical Development

3,5-Dimethoxyisonicotinaldehyde

Target Binding Assays
(Receptors, Enzymes)

Cell-Based Assays
(e.g., Cytotoxicity, Reporter Assays)

Hit-to-Lead Optimization

ADME/Tox Profiling

In Vivo Efficacy Studies

Click to download full resolution via product page

Caption: A generalized workflow for the biological evaluation of a novel chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 204862-70-4 Cas No. | 3,5-Dimethoxyisonicotinaldehyde | Apollo
[store.apolloscientific.co.uk]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1302960?utm_src=pdf-body-img
https://www.benchchem.com/product/b1302960?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/product/35-dimethoxyisonicotinaldehyde
https://store.apolloscientific.co.uk/product/35-dimethoxyisonicotinaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [In-Depth Technical Guide: 3,5-
Dimethoxyisonicotinaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302960#3-5-dimethoxyisonicotinaldehyde-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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